Cas no 1940-81-4 (2,3-dibromo-4-(hydroxymethyl)-6-methoxyphenol)

• Product Name: 2,3-dibromo-4-(hydroxymethyl)-6-methoxyphenol
• CAS No: 1940-81-4
• MF: C₈H₈Br₂O₃
• MW: 311.955321311951
• CID: 1386686
• PubChem ID: 957513
• Update Time: 2025-04-20

2,3-dibromo-4-(hydroxymethyl)-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-4-(hydroxymethyl)-6-methoxyphenol
• benzenemethanol, 2,3-dibromo-4-hydroxy-5-methoxy-
• DTXSID60359304
• AKOS000335952
• 1940-81-4
• STK198996

• Inchi： 1S/C8H8Br2O3/c1-13-5-2-4(3-11)6(9)7(10)8(5)12/h2,11-12H,3H2,1H3
• InChI Key： YEZYWTTWXJRYOP-UHFFFAOYSA-N
• SMILES： COC1C(O)=C(Br)C(Br)=C(CO)C=1

Computed Properties

• Exact Mass: 309.88394
• Monoisotopic Mass: 309.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.973
• Boiling Point: 377.7°C at 760 mmHg
• Flash Point: 182.2°C
• Refractive Index: 1.635
• PSA: 49.69
• LogP: 2.41810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols